Cas no 1995265-85-4 (methyl 3-amino-3-(2-methylcyclopropyl)butanoate)

• Product Name: methyl 3-amino-3-(2-methylcyclopropyl)butanoate
• CAS No: 1995265-85-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6218595
• PubChem ID: 165508193
• Update Time: 2025-06-09

methyl 3-amino-3-(2-methylcyclopropyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(2-methylcyclopropyl)butanoate
• 1995265-85-4
• EN300-1285963

• Inchi： 1S/C9H17NO2/c1-6-4-7(6)9(2,10)5-8(11)12-3/h6-7H,4-5,10H2,1-3H3
• InChI Key： LCGLIIPWPZHEFS-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)(C1CC1C)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-3-(2-methylcyclopropyl)butanoate

Methyl 3-amino-3-(2-methylcyclopropyl)butanoate (CAS No. 1995265-85-4): A Comprehensive Overview

Methyl 3-amino-3-(2-methylcyclopropyl)butanoate, identified by its CAS number 1995265-85-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various biochemical pathways and drug development processes. The compound's structure, featuring a 3-amino-3-(2-methylcyclopropyl)butanoate moiety, suggests a versatile role in synthetic chemistry and biological interactions.

The chemical properties of Methyl 3-amino-3-(2-methylcyclopropyl)butanoate make it a valuable intermediate in the synthesis of more complex molecules. Its ability to participate in various chemical reactions, such as condensation and reduction processes, allows for the creation of novel compounds with potential therapeutic benefits. Researchers have been exploring its utility in the development of new drugs, particularly those targeting neurological and metabolic disorders.

Recent studies have highlighted the compound's significance in the context of enzyme inhibition and modulation of metabolic pathways. The 3-amino group and the 2-methylcyclopropyl substituent are key functional elements that contribute to its reactivity and specificity. These features have been leveraged in the design of molecules that can interact with biological targets with high precision.

In the realm of drug discovery, Methyl 3-amino-3-(2-methylcyclopropyl)butanoate has been investigated for its potential role in modulating neurotransmitter systems. The compound's structural similarity to certain natural amino acids suggests that it may influence neurotransmitter release or receptor activity. This has opened up avenues for research into treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of Methyl 3-amino-3-(2-methylcyclopropyl)butanoate involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced synthetic techniques, including asymmetric catalysis and enzymatic transformations, have been employed to optimize its production. These methods not only enhance yield but also improve the purity of the final product, which is crucial for pharmaceutical applications.

The compound's stability under various conditions has also been a focus of research. Studies have demonstrated that Methyl 3-amino-3-(2-methylcyclopropyl)butanoate remains stable under both acidic and basic environments, making it suitable for a wide range of applications. Additionally, its solubility profile has been examined to determine its compatibility with different solvents used in drug formulation.

Evaluation of the pharmacokinetic properties of Methyl 3-amino-3-(2-methylcyclopropyl)butanoate has revealed promising results. Preliminary studies indicate that the compound exhibits good bioavailability and moderate metabolic clearance rates. These characteristics are essential for developing drugs that can achieve therapeutic levels with minimal side effects.

The potential toxicity profile of Methyl 3-amino-3-(2-methylcyclopropyl)butanoate has also been assessed through in vitro and in vivo studies. Initial findings suggest that the compound is well-tolerated at moderate doses, although further research is needed to fully understand its long-term effects. This information is crucial for determining safe dosing regimens and minimizing potential risks associated with its use.

The role of Methyl 3-amino-3-(2-methylcyclopropyl)butanoate in medicinal chemistry extends beyond its use as an intermediate. The compound's unique structural features have inspired the development of novel derivatives with enhanced pharmacological properties. By modifying specific functional groups, researchers aim to create molecules that are more effective and selective in targeting disease-related pathways.

The integration of computational methods into the study of Methyl 3-amino-3-(2-methylcyclopropyl)butanoate has accelerated progress in understanding its behavior. Molecular modeling techniques have been employed to predict how the compound interacts with biological targets at the atomic level. These insights have guided experimental design and helped optimize synthetic routes for improved efficiency.

The future prospects for Methyl 3-amino-3-(2-methylcyclopropyl)butanoate are promising, with ongoing research exploring its potential applications in diverse fields. As our understanding of biochemical pathways continues to expand, so does the recognition of this compound's importance in drug development. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness its therapeutic potential.